Cas no 850797-12-5 ((E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one)

• Product Name: (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one
• CAS No: 850797-12-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD00274217
• CID: 2602816
• PubChem ID: 329815932
• Update Time: 2025-06-13

(E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 3-(DIETHYLAMINO)-1-(2-HYDROXYPHENYL)-2-PROPEN-1-ONE
• TIMTEC-BB SBB006919
• 2-Propen-1-one, 3-(diethylamino)-1-(2-hydroxyphenyl)-, (2E)-
• SCHEMBL13978671
• TRANS-3-(DIETHYLAMINO)-1-(2-HYDROXY-
• (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one, AldrichCPR
• HMS1545D03
• J-011300
• BRD-K40162630-001-01-1
• 850797-12-5
• AKOS024282595
• 2-Propen-1-one, 3-(diethylamino)-1-(2-hydroxyphenyl)-
• 1776-33-6

• MDL： MFCD00274217
• Inchi： 1S/C13H17NO2/c1-3-14(4-2)10-9-13(16)11-7-5-6-8-12(11)15/h5-10,15H,3-4H2,1-2H3/b10-9+
• InChI Key： QXYMFGIARLJINM-MDZDMXLPSA-N
• SMILES： O=C(C1C=CC=CC=1O)/C=C/N(CC)CC

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 77-81 °C(lit.)

(E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-22
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one

Research Briefing on (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one (CAS: 850797-12-5)

The compound (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one (CAS: 850797-12-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the role of (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one as a versatile scaffold for the development of novel bioactive molecules. Its structure, featuring a diethylamino group and a hydroxylphenyl moiety, enables interactions with various biological targets, including enzymes and receptors. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound's selectivity for COX-2 over COX-1 suggests a favorable safety profile, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the compound's potential anticancer properties. Preliminary in vitro studies have shown that (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one can induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. Mechanistic studies suggest that this effect may be mediated through the modulation of reactive oxygen species (ROS) and the activation of pro-apoptotic signaling pathways.

The synthesis of (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one has also been optimized in recent years. A 2022 paper in Organic & Biomolecular Chemistry described a streamlined synthetic route that improves yield and purity, facilitating further pharmacological evaluation. This advancement is critical for scaling up production and enabling more extensive preclinical studies.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Additionally, in vivo studies are needed to validate its efficacy and safety in animal models before progressing to clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these gaps and unlock the full therapeutic potential of (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one.

In conclusion, (E)-3-(Diethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one represents a compelling case study in the intersection of chemical synthesis and biological activity. Its dual potential as an anti-inflammatory and anticancer agent underscores the importance of continued research in this area. Future studies should focus on elucidating its mechanism of action, optimizing its drug-like properties, and exploring its applicability in combination therapies.